Cas no 2408972-66-5 (Methyl 3-(difluoromethoxy)-2-hydroxybenzoate)

• Product Name: Methyl 3-(difluoromethoxy)-2-hydroxybenzoate
• CAS No: 2408972-66-5
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 6063258
• PubChem ID: 165670419
• Update Time: 2025-05-26

Methyl 3-(difluoromethoxy)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(difluoromethoxy)-2-hydroxybenzoate
• EN300-7463848
• 2408972-66-5
• Methyl 3-(difluoromethoxy)-2-hydroxybenzoate

• Inchi： 1S/C9H8F2O4/c1-14-8(13)5-3-2-4-6(7(5)12)15-9(10)11/h2-4,9,12H,1H3
• InChI Key： TUDOUKMDJVJCNX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)OC)=C1O)F

Computed Properties

• Exact Mass: 218.03906506g/mol
• Monoisotopic Mass: 218.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 3-(difluoromethoxy)-2-hydroxybenzoate

Research Briefing on Methyl 3-(difluoromethoxy)-2-hydroxybenzoate (CAS: 2408972-66-5) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(difluoromethoxy)-2-hydroxybenzoate (CAS: 2408972-66-5) is a fluorinated aromatic ester that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a difluoromethoxy group and a hydroxybenzoate scaffold, exhibits promising bioactivity, particularly in the modulation of enzymatic pathways and inflammatory responses. Recent studies have explored its synthesis, mechanism of action, and potential as a lead compound in drug development.

The synthesis of Methyl 3-(difluoromethoxy)-2-hydroxybenzoate involves multi-step organic reactions, including selective fluorination and esterification. Researchers have optimized these processes to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structural integrity and purity, ensuring reliable results in subsequent biological assays.

In pharmacological studies, Methyl 3-(difluoromethoxy)-2-hydroxybenzoate has demonstrated significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a novel anti-inflammatory agent, with possible applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that the compound may exhibit selective cytotoxicity against certain cancer cell lines, warranting further investigation into its anticancer properties.

Recent in vivo studies have further elucidated the pharmacokinetic profile of Methyl 3-(difluoromethoxy)-2-hydroxybenzoate, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound shows favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, challenges such as potential off-target effects and dose-dependent toxicity require careful consideration in future research.

In conclusion, Methyl 3-(difluoromethoxy)-2-hydroxybenzoate (CAS: 2408972-66-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and bioactivity profile position it as a potential lead compound for anti-inflammatory and anticancer therapies. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in greater depth, paving the way for future clinical applications.